Cas no 67884-10-0 (Glucocamelinin)

• Product Name: Glucocamelinin
• CAS No: 67884-10-0
• MF: C₁₈H₃₅NO₁₀S₃
• MW: 521.666202783585
• CID: 2003420
• PubChem ID: 165359560
• Update Time: 2025-05-23

Glucocamelinin Chemical and Physical Properties

Names and Identifiers

• Glucocamelinin
• 10-Methylsulfinyldecylglucosinolate potassium salt
• [(E)-(11-methanesulfinyl-1-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanyl}undecylidene)amino]oxysulfonic acid
• beta-D-Glucopyranose, 1-thio-, 1-[11-(methylsulfinyl)-N-(sulfooxy)undecanimidate]
• DTXSID701319077
• 67884-10-0
• FS-6801
• Glucocamelinin potassium salt
• SCA88410

• Inchi： 1S/C18H35NO10S3/c1-31(24)11-9-7-5-3-2-4-6-8-10-14(19-29-32(25,26)27)30-18-17(23)16(22)15(21)13(12-20)28-18/h13,15-18,20-23H,2-12H2,1H3,(H,25,26,27)/b19-14+
• InChI Key： PPIATLIUZMGEJB-XMHGGMMESA-N
• SMILES： CS(CCCCCCCCCC/C(=N\OS(=O)(=O)O)/SC1C(O)C(O)C(O)C(CO)O1)=O

Computed Properties

• Exact Mass: 521.14230983g/mol
• Monoisotopic Mass: 521.14230983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 16
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.270999999999999
• Topological Polar Surface Area: 236Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on Glucocamelinin

Comprehensive Analysis of Glucocamelinin (CAS No. 67884-10-0): Properties, Applications, and Research Insights

Glucocamelinin (CAS No. 67884-10-0) is a bioactive compound garnering significant attention in the fields of nutraceuticals, cosmetics, and pharmaceutical research. This naturally derived molecule, often associated with plant extracts, has been studied for its potential health benefits, including antioxidant, anti-inflammatory, and skin-enhancing properties. As consumers increasingly seek natural alternatives to synthetic ingredients, Glucocamelinin has emerged as a promising candidate for formulations targeting skin hydration, anti-aging, and metabolic health.

The chemical structure of Glucocamelinin (CAS No. 67884-10-0) features a unique glycosidic linkage, which contributes to its stability and bioavailability. Researchers have highlighted its compatibility with lipid-based delivery systems, making it suitable for encapsulation in nanocarriers or liposomal formulations. This adaptability aligns with the growing demand for advanced drug delivery systems in the pharmaceutical industry. Recent studies also suggest its potential role in modulating glycemic responses, a topic of high relevance given the global rise in diabetes-related health concerns.

In cosmetic applications, Glucocamelinin is often marketed as a botanical active for sensitive skin care. Its purported ability to strengthen the skin barrier function and reduce transepidermal water loss (TEWL) has made it a sought-after ingredient in clean beauty products. Formulators appreciate its synergy with other plant-derived actives, such as hyaluronic acid and ceramides, enhancing its efficacy in moisturizing serums and anti-redness creams. These attributes resonate with the clean-label movement and the shift toward sustainable skincare solutions.

From a regulatory standpoint, Glucocamelinin (CAS No. 67884-10-0) is generally recognized as safe (GRAS) for topical use, though oral applications may require further clinical validation. Its non-irritating properties and low allergenicity make it suitable for inclusion in dermatologist-tested products. As the demand for evidence-based ingredients grows, manufacturers are investing in in-vitro and in-vivo studies to substantiate claims related to its collagen-boosting and free-radical-scavenging effects.

Emerging trends also link Glucocamelinin to gut microbiome modulation, a hotspot in functional food research. Preliminary data indicate its prebiotic-like activity, which could support digestive health and immune function. This aligns with the rising popularity of holistic wellness approaches, where consumers prioritize ingredients offering multi-target benefits. However, further human trials are needed to confirm these effects.

In summary, Glucocamelinin (CAS No. 67884-10-0) represents a versatile compound with cross-industry potential. Its applications span from cosmeceuticals to nutraceuticals, driven by its bioactive profile and alignment with consumer trends favoring natural, science-backed solutions. As research progresses, this compound may solidify its position as a cornerstone in next-generation formulations.